Cas no 108161-13-3 (1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile)

1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile is a heterocyclic organic compound featuring a pyrazole core substituted with three methyl groups and a cyano functional group. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and coordination chemistry. The electron-withdrawing nitrile group enhances reactivity, facilitating further functionalization, while the methyl substituents contribute to steric and electronic modulation. Its stability under standard conditions and compatibility with various reaction conditions make it a valuable intermediate for constructing complex molecular frameworks. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile structure
108161-13-3 structure
Product Name:1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile
CAS No:108161-13-3
MF:C7H9N3
MW:135.166460752487
MDL:MFCD00173421
CID:127833
PubChem ID:1473366
Update Time:2025-10-18

1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile
    • 1,3,5-Trimethyl-1H-Pyrazole-4-Carbonitrile(Saltdata: Free)
    • 1H-Pyrazole-4-carbonitrile,1,3,5-trimethyl-
    • 1H-PYRAZOLE-4-CARBONITRILE,1,3,5-TRIMETHYL-(9CI)
    • 1,3,5-trimethylpyrazole-4-carbonitrile
    • 1H-Pyrazole-4-carbonitrile, 1,3,5-trimethyl-
    • E84532
    • CS-0450725
    • 10F-017
    • AKOS005167409
    • trimethyl-1H-pyrazole-4-carbonitrile
    • MFCD00173421
    • EN300-230903
    • 108161-13-3
    • 1,3,5-TRIMETHYL-1H-PYRAZOL-4-YL CYANIDE
    • LLHFZIYFAUWQTM-UHFFFAOYSA-N
    • SCHEMBL4354498
    • 1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile, AldrichCPR
    • DTXSID50363031
    • AMY33006
    • DB-267970
    • BBL040849
    • STK351136
    • TRIMETHYLPYRAZOLE-4-CARBONITRILE
    • MDL： MFCD00173421
    • Inchi： 1S/C7H9N3/c1-5-7(4-8)6(2)10(3)9-5/h1-3H3
    • InChI Key： LLHFZIYFAUWQTM-UHFFFAOYSA-N
    • SMILES： N1(C)C(C)=C(C#N)C(C)=N1

Computed Properties

  • Exact Mass: 135.07977
  • Monoisotopic Mass: 135.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 135.17
  • XLogP3: 0.8
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 251.2°C at 760 mmHg
  • Flash Point: 105.7°C
  • Refractive Index: 1.556
  • PSA: 41.61
  • LogP: 0.90858

1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301
  • Warning Statement： P301+P310
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T

1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR111031-1g
1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile
 108161-13-3
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 £125.00 2023-09-02
Apollo Scientific
OR111031-5g
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Chemenu
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Chemenu
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1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile
 108161-13-3 95%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01880-1g
1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile
 108161-13-3 -
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 ¥2788.0 2024-07-19
TRC
B535310-50mg
1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile
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 $ 50.00 2022-06-07
TRC
B535310-100mg
1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile
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 $ 65.00 2022-06-07
TRC
B535310-500mg
1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile
 108161-13-3
500mg
 $ 135.00 2022-06-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
CBR01379-1G
1,3,5-Trimethyl-1H-pyrazole-4-carbonitrile
 108161-13-3 Aldrich
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Chemenu
CM275496-250mg
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